ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-hexoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H33NO3/c1-3-5-6-7-16-25-20-10-8-18(9-11-20)17-22-14-12-19(13-15-22)21(23)24-4-2/h8-11,19H,3-7,12-17H2,1-2H3
• InChI Key: DRJCDBDHGYWMCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN2CCC(CC2)C(=O)OCC
• Molecular Formula: C21H33NO3
• Molecular Weight: 347.5 g/mol

Description

Ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate, also known as JNJ-42153605, is a chemical compound that has been studied for its potential use as a therapeutic agent for various medical conditions. This compound belongs to the class of piperidinecarboxylate derivatives and has been shown to have promising results in scientific research.

Mechanism of Action

The exact mechanism of action of ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It has been shown to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects in animal models and humans. It has been shown to reduce anxiety-like behavior and improve cognitive function in rats. In humans, it has been shown to improve symptoms of schizophrenia and has been well-tolerated in clinical trials.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate in laboratory experiments is that it has been well-characterized in terms of its chemical properties and pharmacological effects. However, one limitation is that it may not be suitable for all types of experiments, and further research is needed to fully understand its potential uses and limitations.

Future Directions

There are a number of potential future directions for research on ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate. One area of interest is its potential use in treating other medical conditions, such as bipolar disorder and post-traumatic stress disorder. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Further research is needed to fully understand the potential uses and limitations of this compound.

Scientific Research Applications

Ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate has been studied for its potential use in treating various medical conditions, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antipsychotic effects in animal models, and initial clinical trials have shown promising results in humans.